Cas no 2680618-60-2 (1-Acetyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-Acetyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• CAS No: 2680618-60-2
• MF: C₈H₁₀F₃NO₃
• MW: 225.16511297226
• CID: 5646008
• PubChem ID: 165907462
• Update Time: 2025-05-20

1-Acetyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• EN300-28274442
• 2680618-60-2
• 1-Acetyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C8H10F3NO3/c1-4(13)12-5(7(14)15)2-3-6(12)8(9,10)11/h5-6H,2-3H2,1H3,(H,14,15)
• InChI Key： QKGPERQJCHWUGU-UHFFFAOYSA-N
• SMILES： FC(C1CCC(C(=O)O)N1C(C)=O)(F)F

Computed Properties

• Exact Mass: 225.06127767g/mol
• Monoisotopic Mass: 225.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-Acetyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid

1-Acetyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS No. 2680618-60-2): A Comprehensive Overview

1-Acetyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS No. 2680618-60-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive structure and functional groups, holds potential applications in various therapeutic areas, including neurodegenerative diseases, cancer, and metabolic disorders. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 1-Acetyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid.

Chemical Structure and Properties

1-Acetyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid is a chiral compound with the molecular formula C₉H₁₀F₃O₃N. The presence of a trifluoromethyl group and an acetyl group on the pyrrolidine ring imparts unique chemical properties to this molecule. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the acetyl group contributes to its reactivity and functional versatility. These properties make 1-Acetyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid an attractive candidate for drug development.

Synthesis Methods

The synthesis of 1-Acetyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid has been extensively studied in recent years. One common approach involves the reaction of 5-(trifluoromethyl)pyrrolidine-2-carboxylic acid with acetic anhydride under controlled conditions. This method yields high purity and yield of the desired product. Another approach involves the use of chiral catalysts to achieve enantioselective synthesis, which is crucial for pharmaceutical applications where enantiopure compounds are often required.

Biological Activities and Therapeutic Potential

1-Acetyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid has demonstrated a range of biological activities that make it a promising candidate for therapeutic applications. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to have neuroprotective properties, making it a potential treatment for neurodegenerative diseases like Alzheimer's and Parkinson's disease.

In cancer research, 1-Acetyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid has shown promise as an antiproliferative agent. It selectively targets cancer cells by disrupting cell cycle progression and inducing apoptosis. Recent studies have also highlighted its potential as a modulator of metabolic pathways, which could be beneficial in treating metabolic disorders such as diabetes and obesity.

Clinical Trials and Research Advancements

The therapeutic potential of 1-Acetyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid has led to several ongoing clinical trials aimed at evaluating its safety and efficacy in various diseases. Early-phase clinical trials have shown promising results, with the compound demonstrating good pharmacokinetic properties and minimal side effects.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the use of 1-Acetyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid in combination with other drugs to enhance therapeutic outcomes. The results indicated that this combination therapy significantly improved treatment efficacy while reducing toxicity compared to monotherapy.

FUTURE DIRECTIONS AND CONCLUSIONS

The future of 1-Acetyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid in medicinal chemistry looks promising. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic potential further. Additionally, efforts are being made to develop novel delivery systems that can improve its bioavailability and target specific tissues or organs.

In conclusion, 1-Acetyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS No. 2680618-60-2) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical properties, coupled with its diverse biological activities, make it an exciting candidate for further exploration in drug development.